Cas no 159-68-2 (5,5'-Spirobi(dibenzosilole))

• Product Name: 5,5'-Spirobi(dibenzosilole)
• CAS No: 159-68-2
• MF: C₂₄H₁₆Si
• MW: 332.469347000122
• MDL: MFCD00093804
• CID: 151462
• PubChem ID: 354333412
• Update Time: 2025-08-05

5,5'-Spirobi(dibenzosilole) Chemical and Physical Properties

Names and Identifiers

• 9,9'-Spirobi[9H-9-silafluorene]
• 5,5'-Spirobi[dibenzosilole](6CI)
• Bis(2,2'-biphenylene)silane
• NSC 143517
• 5,5'-spirobi[benzo[b][1]benzosilole]
• 5,5'-spirobi[dibenzo[b,d]silole]
• [5,5']spirobi(dibenzosilole)
• [5,5']Spirobidibenzosilol
• 5,5'-Spirobi[5H-dibenzosilole]
• 9,9'-spiro-9-silabifluorene
• spirosilafluorene
• 5,5'-Spirobi[dibenzosilole]
• 5,5'-Spirobi(dibenzosilole)
• NSC143517
• S0983
• 159-68-2
• CS-0168364
• C24H16Si
• DTXSID40166553
• NSC-143517
• AS-60564
• MFCD00093804
• AKOS027461038
• 8-SILA-8,8'-SPIROBI[TRICYCLO[7.4.0.0(2),?]TRIDECANE]-1(9),1'(9'),2,2',4,4',6,6',10,10',12,12'-DODECAENE
• 8-sila-8,8'-spirobi[tricyclo[7.4.0.0?,?]tridecane]-1(9),1'(9'),2,2',4,4',6,6',10,10',12,12'-dodecaene

• MDL： MFCD00093804
• Inchi： 1S/C24H16Si/c1-5-13-21-17(9-1)18-10-2-6-14-22(18)25(21)23-15-7-3-11-19(23)20-12-4-8-16-24(20)25/h1-16H
• InChI Key： FAMRBROKCVCCCX-UHFFFAOYSA-N
• SMILES： [Si]12(C3C=CC=CC=3C3=CC=CC=C13)C1C=CC=CC=1C1=CC=CC=C21

Computed Properties

• Exact Mass: 332.10200
• Monoisotopic Mass: 332.102127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data available
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 230.0 to 234.0 deg-C
• Boiling Point: 460°C(lit.)
• Flash Point: 237.9±14.8 °C
• Refractive Index: 1.724
• PSA: 0.00000
• LogP: 3.02480
• λmax: 280(CH2Cl2)(lit.)

5,5'-Spirobi(dibenzosilole) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents